Cas no 2248401-83-2 ((5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide)

• Product Name: (5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide
• CAS No: 2248401-83-2
• MF: C₆H₁₂N₃OP
• MW: 173.15274143219
• CID: 4774531
• PubChem ID: 137935443
• Update Time: 2025-10-29

(5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• (5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide

• Inchi： 1S/C6H12N3OP/c1-9-6(7)5(4-8-9)11(2,3)10/h4H,7H2,1-3H3
• InChI Key： SIVJREDYVCAQGW-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NN(C)C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9

Additional information on (5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide

Introduction to (5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine Oxide (CAS No. 2248401-83-2)

(5-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular synthesis. This compound, identified by the CAS number 2248401-83-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The pyrazole moiety, a heterocyclic ring system, is well-documented for its role in medicinal chemistry, often serving as a key structural motif in bioactive molecules.

The incorporation of the amino and methyl groups into the pyrazole framework enhances the compound's reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry. Furthermore, the presence of a phosphine oxide group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. These features collectively contribute to the compound's potential as a building block in the design of novel pharmaceuticals.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies utilizing molecular modeling techniques have highlighted the importance of the pyrazole ring's conformational flexibility, which can influence binding affinity and metabolic stability. This has spurred interest in developing derivatives of (5-amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide with optimized properties for drug discovery.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds remains a cornerstone due to their prevalence in natural products and synthetic drugs. The (5-amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide structure exemplifies this trend, offering a scaffold that can be readily modified to explore new chemical space. Researchers have been particularly interested in its potential as a kinase inhibitor, given the pyrazole moiety's known interaction with ATP-binding sites in enzymes.

Emerging research suggests that modifications to the phosphine oxide group can significantly alter the compound's bioavailability and target specificity. For instance, studies have demonstrated that varying the substituents on the phosphine oxide can fine-tune electronic properties, thereby influencing receptor binding. This underscores the importance of (5-amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide as a versatile precursor for generating structurally diverse libraries for high-throughput screening.

The compound's role extends beyond mere intermediates; it has been explored as a ligand in transition metal-catalyzed reactions, where its steric and electronic environment plays a crucial role in catalytic activity. Such applications highlight its broader utility in synthetic organic chemistry beyond pharmaceuticals. The ability to derivatize this scaffold opens up numerous possibilities for creating novel catalysts with tailored reactivities.

From a synthetic perspective, (5-amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide serves as an excellent starting point for constructing more complex molecules through cross-coupling reactions. The presence of both an amino group and a phosphine oxide allows for multiple functionalization strategies, including nucleophilic substitution and metal-catalyzed coupling reactions. This flexibility has made it a popular choice among synthetic chemists aiming to develop complex molecular architectures.

The growing interest in green chemistry principles has also influenced how this compound is synthesized and utilized. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and hazardous byproducts. Innovations in catalytic methods have enabled more efficient production of (5-amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide, aligning with global efforts to promote environmentally friendly chemical processes.

In conclusion, (5-amino-1-methyl-1H-pyrazol-4-yldimethylphosphine oxide (CAS No. 2248401-83-2) represents a fascinating compound with broad applications in pharmaceuticals and synthetic chemistry. Its unique structural features offer opportunities for designing novel therapeutics and catalysts, while recent advancements continue to expand its utility. As research progresses, this compound is poised to play an increasingly important role in addressing complex chemical challenges across multiple disciplines.